Cas no 3378-63-0 (3,5,5-trimethylhexan-1-amine)

• Product Name: 3,5,5-trimethylhexan-1-amine
• CAS No: 3378-63-0
• MF: C₉H₂₁N
• MW: 143.26974272728
• CID: 1459743
• PubChem ID: 98149
• Update Time: 2025-04-20

3,5,5-trimethylhexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,5,5-trimethylhexan-1-amine
• Hexylamine, 3,5,5-trimethyl-
• 3,5,5-Trimethylhexylamine
• 1-Hexanamine, 3,5,5-trimethyl-
• NSC83152
• 3,5-Trimethylhexylamine
• AC1L3ZVI
• Hexylamine,5,5-trimethyl-
• NCIOpen2_001247
• Hexylamine, 3,5,5-trimethyl-; 3,5,5-Trimethylhexylamine; 1-Hexanamine, 3,5,5-trimethyl-; NSC83152; 3,5-Trimethylhexylamine; AC1L3ZVI; Hexylamine,5,5-trimethyl-; NCIOpen2_001247;
• DTXSID801309679
• EINECS 222-177-5
• NSC 83152
• AI3-22315
• SCHEMBL276734
• 3,5,5-Trimethyl-1-hexanamine
• 1-Amino-3,5-trimethylhexane
• NS00048538
• EN300-170580
• 3378-63-0
• 1-Hexanamine,5,5-trimethyl-
• NSC-83152
• 3,5,5-trimethyl-N-hexylamine
• 1-Amino-3,5,5-trimethylhexane
• 3,5,5-Trimethyl-1-hexanamine #

• Inchi： 1S/C9H21N/c1-8(5-6-10)7-9(2,3)4/h8H,5-7,10H2,1-4H3
• InChI Key： SIABJTQKCPDDKL-UHFFFAOYSA-N
• SMILES： NCCC(C)CC(C)(C)C

Computed Properties

• Exact Mass: 143.16753
• Monoisotopic Mass: 143.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 81.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02

3,5,5-trimethylhexan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines